Cas no 73454-94-1 (BENZAMIDE, 2-HYDROXY-N-(2-METHOXY-4-NITROPHENYL)-)

Benzamide, 2-hydroxy-N-(2-methoxy-4-nitrophenyl)-, is a synthetic organic compound characterized by its distinct molecular structure, incorporating hydroxyl, methoxy, and nitro functional groups. This compound is of interest in pharmaceutical and chemical research due to its potential as an intermediate in the synthesis of bioactive molecules. Its structural features, including the electron-withdrawing nitro group and hydrogen-bonding hydroxyl moiety, may contribute to its reactivity and binding properties in medicinal chemistry applications. The methoxy substituent enhances solubility in organic solvents, facilitating its use in synthetic processes. This compound is typically handled under controlled conditions due to its sensitivity to light and moisture.
BENZAMIDE, 2-HYDROXY-N-(2-METHOXY-4-NITROPHENYL)- structure
73454-94-1 structure
Product Name:BENZAMIDE, 2-HYDROXY-N-(2-METHOXY-4-NITROPHENYL)-
CAS No:73454-94-1
MF:C14H12N2O5
MW:288.255483627319
CID:3348090
PubChem ID:11254734
Update Time:2025-05-19

BENZAMIDE, 2-HYDROXY-N-(2-METHOXY-4-NITROPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • BENZAMIDE, 2-HYDROXY-N-(2-METHOXY-4-NITROPHENYL)-
    • 2-hydroxy-N-(2-methoxy-4-nitrophenyl)benzamide
    • DTXSID301019916
    • 73454-94-1
    • AKOS000369818
    • CS-0116890
    • CHEMBL506373
    • BDBM50412633
    • Inchi: 1S/C14H12N2O5/c1-21-13-8-9(16(19)20)6-7-11(13)15-14(18)10-4-2-3-5-12(10)17/h2-8,17H,1H3,(H,15,18)
    • InChI Key: HUHQPZXYXMNRGW-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1NC(C1C=CC=CC=1O)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 288.07462149Da
  • Monoisotopic Mass: 288.07462149Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 104Ų

BENZAMIDE, 2-HYDROXY-N-(2-METHOXY-4-NITROPHENYL)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1187530-100mg
2-Hydroxy-n-(2-methoxy-4-nitrophenyl)benzamide
73454-94-1 98%
100mg
¥1813.00 2024-07-28

Additional information on BENZAMIDE, 2-HYDROXY-N-(2-METHOXY-4-NITROPHENYL)-

Comprehensive Overview of BENZAMIDE, 2-HYDROXY-N-(2-METHOXY-4-NITROPHENYL)- (CAS No. 73454-94-1)

BENZAMIDE, 2-HYDROXY-N-(2-METHOXY-4-NITROPHENYL)- (CAS No. 73454-94-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its hydroxy and nitro functional groups, is often studied for its role in synthesizing intermediates for bioactive molecules. Researchers and industry professionals frequently search for terms like "BENZAMIDE derivatives", "2-HYDROXY-N-(2-METHOXY-4-NITROPHENYL)- synthesis", and "CAS 73454-94-1 applications", reflecting the growing interest in its utility.

The molecular structure of BENZAMIDE, 2-HYDROXY-N-(2-METHOXY-4-NITROPHENYL)- features a benzamide core substituted with a 2-methoxy-4-nitrophenyl group, which contributes to its distinct chemical behavior. This configuration makes it a valuable candidate for exploring structure-activity relationships (SAR) in drug design. Recent trends in scientific literature highlight its potential in developing anti-inflammatory and antioxidant agents, aligning with the global demand for novel therapeutic solutions. Keywords such as "BENZAMIDE biological activity" and "nitrophenyl derivatives in medicine" are increasingly popular in academic and industrial queries.

From a synthetic chemistry perspective, CAS No. 73454-94-1 is often utilized as a building block for more complex molecules. Its nitro group offers reactivity that can be leveraged in reduction or substitution reactions, making it a versatile intermediate. Laboratories focusing on organic synthesis frequently explore its use in multi-step reactions, as evidenced by search terms like "BENZAMIDE intermediate synthesis" and "73454-94-1 chemical properties". The compound's stability under various conditions also makes it a reliable choice for experimental studies.

In the context of green chemistry, researchers are investigating eco-friendly methods to synthesize BENZAMIDE, 2-HYDROXY-N-(2-METHOXY-4-NITROPHENYL)-. This aligns with the broader industry shift toward sustainable practices. Searches for "green synthesis of nitrophenyl derivatives" and "environmentally friendly BENZAMIDE production" have surged, reflecting the compound's relevance in modern chemical innovation. Its potential role in biodegradable materials and catalysis further underscores its importance in contemporary research.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS No. 73454-94-1. These methods ensure purity and verify structural integrity, which are critical for applications in pharmaceutical development and material science. Queries like "analytical methods for BENZAMIDE derivatives" and "73454-94-1 spectral data" are frequently encountered in scientific databases, highlighting the need for precise characterization tools.

The commercial availability of BENZAMIDE, 2-HYDROXY-N-(2-METHOXY-4-NITROPHENYL)- has also spurred interest in its large-scale production and cost-effective synthesis. Manufacturers and suppliers often search for terms like "bulk BENZAMIDE suppliers" and "73454-94-1 pricing trends", indicating its economic significance. As the demand for high-purity intermediates grows, this compound is poised to play a pivotal role in the supply chain for advanced chemical products.

In summary, BENZAMIDE, 2-HYDROXY-N-(2-METHOXY-4-NITROPHENYL)- (CAS No. 73454-94-1) is a multifaceted compound with broad applications in pharmaceutical research, organic synthesis, and sustainable chemistry. Its unique structural features and reactivity profile make it a subject of ongoing investigation, driven by the scientific community's quest for innovative solutions. By addressing key search trends and user interests, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.

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